Cas no 2137078-58-9 ((1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo3.1.0hexan-6-amine)

• Product Name: (1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo3.1.0hexan-6-amine
• CAS No: 2137078-58-9
• MF: C₁₁H₁₃N₃O₄S
• MW: 283.303621053696
• CID: 5777106
• PubChem ID: 99779560
• Update Time: 2025-07-16

(1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo3.1.0hexan-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1167586
• (1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine
• 2137078-58-9
• (1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo3.1.0hexan-6-amine

• Inchi： 1S/C11H13N3O4S/c12-11-9-5-13(6-10(9)11)19(17,18)8-3-1-7(2-4-8)14(15)16/h1-4,9-11H,5-6,12H2/t9-,10+,11?
• InChI Key： VKVGZJQAEPTXEQ-ZACCUICWSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C[C@H]2C([C@H]2C1)N)(=O)=O

Computed Properties

• Exact Mass: 283.06267708g/mol
• Monoisotopic Mass: 283.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 118Ų

Additional information on (1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo3.1.0hexan-6-amine

Comprehensive Overview of (1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine (CAS No. 2137078-58-9)

The compound (1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine, identified by its CAS number 2137078-58-9, is a structurally unique bicyclic amine derivative with significant potential in pharmaceutical and chemical research. Its molecular framework, featuring a 3-azabicyclo[3.1.0]hexane core and a 4-nitrobenzenesulfonyl group, has garnered attention for its stereospecific properties and potential applications in drug discovery. Researchers are increasingly exploring its role as a chiral building block or intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for enantiomerically pure compounds like (1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine has surged due to their critical role in asymmetric synthesis. The nitrobenzenesulfonyl moiety in this compound offers versatility in further functionalization, making it a valuable candidate for medicinal chemistry projects. Its CAS registry number 2137078-58-9 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Additionally, its bicyclic amine structure aligns with current trends in targeting GPCRs (G-protein-coupled receptors) and neurotransmitter modulators, areas of high interest in neurodegenerative disease research.

The stereochemistry of (1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine is a key focus, as the (1R,5S,6R) configuration ensures high selectivity in binding interactions. This specificity is crucial for designing high-affinity ligands or protease inhibitors, topics frequently queried in AI-driven drug design platforms. The compound’s azabicyclo[3.1.0]hexane scaffold is also notable for its conformational rigidity, which enhances metabolic stability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization studies. Researchers often investigate such scaffolds to address challenges like blood-brain barrier permeability, a recurring theme in CNS drug development forums.

From a synthetic perspective, CAS 2137078-58-9 is often discussed in the context of green chemistry and catalytic asymmetric synthesis. The 4-nitrobenzenesulfonyl group can serve as a protective or activating moiety, enabling efficient multi-step transformations. This aligns with industry demands for atom-economical processes and sustainable methodologies, which dominate contemporary literature. Furthermore, the compound’s nitroaromatic component is a subject of interest in photopharmacology, an emerging field exploring light-activated therapeutics—a trending topic in precision medicine discussions.

In summary, (1R,5S,6R)-3-(4-nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine (CAS 2137078-58-9) represents a multifaceted tool for modern research. Its structural features cater to pressing needs in drug discovery, chiral synthesis, and biomolecular engineering, while its applications resonate with current scientific priorities such as neurotherapeutics and sustainable chemistry. As databases and AI-assisted research tools evolve, this compound’s profile is likely to expand, reinforcing its status as a high-value chemical entity.